![molecular formula C12H13NO3 B8592580 {4-[(Oxiran-2-yl)methoxy]-1H-indol-6-yl}methanol CAS No. 61545-35-5](/img/structure/B8592580.png)
{4-[(Oxiran-2-yl)methoxy]-1H-indol-6-yl}methanol
Cat. No. B8592580
M. Wt: 219.24 g/mol
InChI Key: KLXCCAHKAQVZID-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04152446
Procedure details
3.3 g. of the 4-hydroxy-6-hydroxymethyl-indole thus prepared were dissolved in 30 ml. epichlorohydrin. To this solution were added dropwise, while stirring at ambient temperature, over the course of 1 hour, 20 ml. 2 N sodium methylate solution. After about 5 hours, the starting material had reacted. The solution was evaporated in a vacuum and the residue was mixed with water, as well as with a mixture of diethyl ether and ethyl acetate. The organic phase was shaken out several times with water, subsequently dried, treated with active charcoal and evaporated. The crude 4-(2,3-epoxypropoxy)-6-hydroxymethyl-indole thus obtained (about 5 g. of a brownish oil) contains, as by-product, some 4-(2-hydroxy-3-chloropropoxy)-6-hydroxymethyl-indole but was further used without further purification.
Name
sodium methylate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Identifiers
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REACTION_CXSMILES
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[OH:1][C:2]1[CH:10]=[C:9]([CH2:11][OH:12])[CH:8]=[C:7]2[C:3]=1[CH:4]=[CH:5][NH:6]2.[CH2:13]([CH:15]1[O:17][CH2:16]1)Cl.C[O-].[Na+]>>[O:17]1[CH2:16][CH:15]1[CH2:13][O:1][C:2]1[CH:10]=[C:9]([CH2:11][OH:12])[CH:8]=[C:7]2[C:3]=1[CH:4]=[CH:5][NH:6]2 |f:2.3|
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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OC1=C2C=CNC2=CC(=C1)CO
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C(Cl)C1CO1
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Step Three
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Name
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sodium methylate
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C[O-].[Na+]
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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while stirring at ambient temperature, over the course of 1 hour, 20 ml
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
DISSOLUTION
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Type
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DISSOLUTION
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Details
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were dissolved in 30 ml
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ADDITION
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Type
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ADDITION
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Details
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To this solution were added dropwise
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WAIT
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Type
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WAIT
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Details
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After about 5 hours
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Duration
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5 h
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CUSTOM
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Type
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CUSTOM
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Details
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the starting material had reacted
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CUSTOM
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Type
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CUSTOM
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Details
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The solution was evaporated in a vacuum
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ADDITION
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Type
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ADDITION
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Details
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the residue was mixed with water
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ADDITION
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Type
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ADDITION
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Details
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as well as with a mixture of diethyl ether and ethyl acetate
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STIRRING
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Type
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STIRRING
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Details
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The organic phase was shaken out several times with water
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CUSTOM
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Type
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CUSTOM
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Details
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subsequently dried
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ADDITION
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Type
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ADDITION
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Details
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treated with active charcoal
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CUSTOM
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Type
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CUSTOM
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Details
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evaporated
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Outcomes
Product
Details
Reaction Time |
1 h |
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Name
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Type
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product
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Smiles
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O1C(COC2=C3C=CNC3=CC(=C2)CO)C1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
